4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline

Specification

• CAS No.: 1275283-14-1
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38
• IUPAC Name: 4-(3-pyrrolidin-1-ylpropylsulfonyl)aniline
• Standard InChI: InChI=1S/C13H20N2O2S/c14-12-4-6-13(7-5-12)18(16,17)11-3-10-15-8-1-2-9-15/h4-7H,1-3,8-11,14H2
• Standard InChI Key: AIEBBVBTJPAIFG-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCCS(=O)(=O)C2=CC=C(C=C2)N

Introduction

4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline, also known as 4-(pyrrolidin-1-ylsulfonylmethyl)aniline, is a compound of significant interest in pharmaceutical chemistry. It features a sulfonamide linkage where a pyrrolidine ring is attached to a propanesulfonyl group, which is further connected to an aniline group. This compound is primarily associated with analgesic and antimigraine agents.

Synthesis Methods

The synthesis of 4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline typically involves introducing the pyrrolidine moiety to the aniline structure. Common synthetic routes focus on controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Biological Activity and Mechanism of Action

The compound is believed to interact with serotonin receptors and other neurotransmitter systems in the brain, modulating pain perception pathways. The presence of the pyrrolidine ring enhances binding affinity and selectivity towards these receptors.

Research Findings

• Pharmacodynamics: Detailed mechanistic studies are still required to fully elucidate its pharmacodynamics.

• Biological Applications: It is primarily associated with analgesic and antimigraine agents.

Scientific Uses and Applications

4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline is used in both academic and industrial research settings, particularly in the development of pharmaceutical formulations.

Applications Overview

Application Area	Description
Pharmaceutical Formulations	Used as an impurity reference material for analgesic and antimigraine agents.
Research Settings	Valuable in both academic and industrial research for drug development.